Cas no 129644-58-2 (2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid)

2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid structure
129644-58-2 structure
Product Name:2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid
CAS No:129644-58-2
MF:C8H5F3O3S
MW:238.183711767197
MDL:MFCD07777189
CID:3157396
PubChem ID:14670761
Update Time:2025-04-21

2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid
    • 2-HYDROXY-5-(TRIFLUOROMETHYLTHIO)BENZOIC ACID
    • 2-HYDROXY-5-TRIFLUOROMETHYLSULFANYL-BENZOIC ACID
    • DTXSID601240952
    • MFCD07777189
    • SCHEMBL9367905
    • 2-hydroxy-5-(trifluoromethylsulfanyl)benzoic acid
    • 2-Hydroxy-5-((trifluoromethyl)thio)benzoicacid
    • 2-Hydroxy-5-(trifluoromethylthio)benzoic acid; 98%
    • 2-Hydroxy-5-[(trifluoromethyl)thio]benzoic acid
    • 129644-58-2
    • MDL: MFCD07777189
    • Inchi: 1S/C8H5F3O3S/c9-8(10,11)15-4-1-2-6(12)5(3-4)7(13)14/h1-3,12H,(H,13,14)
    • InChI Key: DJJHXLKWYRDHRZ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1=CC=C(C(C(=O)O)=C1)O

Computed Properties

  • Exact Mass: 237.99114968Da
  • Monoisotopic Mass: 237.99114968Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 82.8Ų

2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Security Information

2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Pricemore >>

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